Cas no 2172572-28-8 (4-(4-Cyclopropyl-1,3-thiazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 4-(4-Cyclopropyl-1,3-thiazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one
• CAS No: 2172572-28-8
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• CID: 5568431
• PubChem ID: 165595324
• Update Time: 2023-07-11

4-(4-Cyclopropyl-1,3-thiazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-1592358
• 4-(4-cyclopropyl-1,3-thiazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one
• 2172572-28-8
• 4-(4-Cyclopropyl-1,3-thiazol-2-yl)-6-methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C11H11N3OS/c1-6-4-8(10(15)14-13-6)11-12-9(5-16-11)7-2-3-7/h4-5,7H,2-3H2,1H3,(H,14,15)
• InChI Key： QSDAPSJWVMMRLA-UHFFFAOYSA-N
• SMILES： S1C(C2C(NN=C(C)C=2)=O)=NC(=C1)C1CC1

Computed Properties

• Exact Mass: 233.06228316g/mol
• Monoisotopic Mass: 233.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.6Ų